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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

strategies to prevent moisture contamination when working with Tungsten(VI) Chloride
(WCl6). Given its extreme sensitivity to moisture, proper handling is critical to ensure

experimental success and safety.

Frequently Asked Questions (FAQs)
Q1: What is Tungsten(VI) Chloride (WCl6) and why is it so sensitive to moisture?

A1: Tungsten(VI) chloride is a dark violet-blue or gray-violet crystalline powder that serves as

an important precursor in inorganic synthesis and for creating tungsten-based materials.[1][2] It

is extremely sensitive to moisture and will readily react even with trace amounts of water in the

air.[3] This high reactivity is due to the high charge density of the tungsten(VI) center, making it

a strong Lewis acid that is readily attacked by water molecules. This reaction, known as

hydrolysis, is aggressive and leads to the formation of tungsten oxychlorides and eventually

tungsten trioxide.[1][3][4]

Q2: How can I visually identify if my WCl6 has been contaminated by moisture?

A2: Fresh, high-purity WCl6 is a dark gray-blue or dark violet-blue crystalline powder.[1][2]

Upon exposure to moisture, it will hydrolyze and change color. The appearance of orange,

yellow, or white particles indicates the formation of tungsten oxychlorides (WOCl4 and

WO2Cl2) and ultimately tungstic acid or tungsten trioxide.[2][4][5] If your sample shows these
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color changes, it is a clear sign of significant hydrolysis, and the material may no longer be

suitable for high-purity applications.[2]

Q3: What are the immediate consequences of moisture contamination in my experiment?

A3: Moisture contamination can have several detrimental effects on your experiment:

Formation of Impurities: The primary consequence is the formation of tungsten oxychlorides

and oxides, which will introduce impurities into your reaction mixture.[3][4]

Loss of Reactivity: The hydrolyzed product has lost the desired reactivity of WCl6 and is not

recommended for applications requiring high purity.[2]

Release of Corrosive Gas: The hydrolysis reaction releases hydrogen chloride (HCl) gas,

which is corrosive and can damage equipment and pose a safety hazard.[2][4]

Q4: How should I store WCl6 to prevent moisture contamination?

A4: To maintain its integrity, WCl6 must be stored under a dry, inert atmosphere.[2][6] The

recommended storage conditions are in a sealed container under a nitrogen or argon

atmosphere.[2] It is also advisable to store it in a cool, dark place, such as a desiccator over a

strong drying agent like sulfuric acid.[1][7] Some suppliers recommend storage at 2-8°C.[1][5]

Q5: Can I handle WCl6 on an open lab bench?

A5: No. Due to its extreme sensitivity to atmospheric moisture, WCl6 should never be handled

on an open lab bench.[3] All manipulations must be performed in a controlled, anhydrous, inert

gas environment, such as a glovebox or using a Schlenk line.[2][3]
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Issue Observation Probable Cause
Recommended

Action

Color Change in Solid

WCl6

The dark blue/violet

powder has turned

yellow, orange, or

white.[2]

Exposure to

atmospheric moisture

during storage or

handling.

The WCl6 has

hydrolyzed and is

likely unsuitable for

most applications.

Discard the

contaminated material

according to safety

protocols. For future

use, ensure storage

containers are

properly sealed and

handling is performed

under a strictly inert

atmosphere.

Fuming Upon

Opening Container

White fumes are

observed when the

WCl6 container is

opened.

Reaction with ambient

moisture to produce

HCl gas.[4]

This indicates a

breach in the

container seal or

improper storage.

Immediately move the

container to a fume

hood and handle it

under inert

atmosphere. The

material is likely

partially hydrolyzed.

Poor Solubility in

Anhydrous Solvents

WCl6 does not fully

dissolve in dry, non-

protic solvents (e.g.,

carbon tetrachloride,

carbon disulfide).[1][4]

The insoluble material

is likely tungsten

oxides or oxychlorides

formed from moisture

contamination.

Filter the solution

under inert

atmosphere to remove

the insoluble

impurities. However,

the concentration of

the active WCl6 in the

solution will be lower

than expected.
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Consider purifying the

WCl6 by sublimation if

a high-purity starting

material is essential.

[1][7]

Inconsistent Reaction

Results

Reactions involving

WCl6 yield

unexpected products

or low yields.

The WCl6 may have

been partially

hydrolyzed, leading to

lower effective

concentration and the

presence of reactive

impurities.

Verify the purity of the

WCl6 before use. If

contamination is

suspected, use a

fresh, unopened

container of WCl6.

Ensure all solvents

and reagents are

rigorously dried and

deoxygenated.

Experimental Protocols
Protocol 1: Handling WCl6 in a Glovebox
A glovebox provides a sealed environment with a continuously purified inert atmosphere,

making it ideal for handling highly sensitive materials like WCl6.

Objective: To safely weigh and dispense WCl6 for a chemical reaction.

Materials:

Sealed container of WCl6

Spatula

Weighing paper or boat

Reaction flask with a septum or ground glass joint

Anhydrous, deoxygenated solvent in a sealed container

Syringe and needle for solvent transfer
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Balance (located inside the glovebox)

Procedure:

Preparation: Ensure the glovebox atmosphere has low oxygen (<1 ppm) and moisture (<1

ppm) levels. Bring all necessary glassware and equipment into the glovebox through the

antechamber, ensuring they are thoroughly dried beforehand (e.g., oven-dried at >120°C for

several hours and cooled under vacuum).

Equilibration: Allow the sealed container of WCl6 to equilibrate to the glovebox temperature

before opening to prevent condensation of any residual moisture.

Dispensing: Inside the glovebox, carefully open the WCl6 container. Use a clean, dry spatula

to transfer the desired amount of the dark blue/violet powder onto a tared weighing paper or

boat on the balance.

Transfer to Reaction Vessel: Promptly transfer the weighed WCl6 into the reaction flask.

Sealing: Immediately and securely seal the reaction flask. Tightly reseal the main WCl6

container.

Solvent Addition: If the reaction is to be performed in the glovebox, add the anhydrous,

deoxygenated solvent to the reaction flask using a syringe or by direct pouring.

Removal from Glovebox: If the reaction is to be run outside the glovebox (e.g., on a Schlenk

line), ensure the reaction flask is securely sealed before removing it through the

antechamber.

Protocol 2: Handling WCl6 using a Schlenk Line
A Schlenk line allows for the manipulation of air- and moisture-sensitive compounds under an

inert atmosphere using a dual manifold system for vacuum and inert gas.

Objective: To set up a reaction with WCl6 under an inert atmosphere.

Materials:

Schlenk line with a supply of high-purity inert gas (argon or nitrogen) and a vacuum pump
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Schlenk flask or other suitable reaction vessel

Sealed container of WCl6

Anhydrous, deoxygenated solvent

Cannula or syringe for solvent transfer

Septa, glass stoppers, and joint clips

Procedure:

Glassware Preparation: Assemble the reaction glassware (e.g., Schlenk flask with a stir bar)

and attach it to the Schlenk line. Heat the glassware under vacuum with a heat gun to

remove any adsorbed water. Allow the glassware to cool to room temperature under a

positive pressure of inert gas. This is often done by performing at least three vacuum/inert

gas backfill cycles.

WCl6 Transfer: In a glovebox or under a positive flow of inert gas (a "nitrogen blanket"),

quickly weigh the WCl6 and add it to the reaction flask. This is a critical step where

contamination is most likely to occur if not performed swiftly and carefully.

Reattaching to Schlenk Line: Immediately seal the flask and reconnect it to the Schlenk line.

Purge the flask with inert gas by performing several vacuum/inert gas cycles.

Solvent Addition: Transfer the anhydrous, deoxygenated solvent to the reaction flask via a

cannula or a gas-tight syringe.

Running the Reaction: Once all reagents are added, maintain a positive pressure of inert gas

in the flask throughout the reaction. The inert gas outlet of the Schlenk line is typically

connected to an oil bubbler to indicate the positive pressure.

Visualizations
Hydrolysis Pathway of WCl6
The following diagram illustrates the stepwise reaction of WCl6 with water, leading to the

formation of various hydrolysis products.
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WCl6
(Tungsten(VI) Chloride)
Dark Blue/Violet Solid

+ H2O

WOCl4
(Tungsten(V) Oxychloride)

Orange/Red Solid

- HCl + H2O

WO2Cl2
(Tungsten(VI) Dioxychloride)

Yellow Solid

- HCl + H2O

WO3
(Tungsten Trioxide)
Yellow/White Solid

- 2HCl
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(Contaminated)
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Dark Blue/Violet Yellow/Orange/White

Observe Reaction

Experiment Successful

Normal

Troubleshoot:
- Check solvent dryness
- Verify inert atmosphere

- Use fresh WCl6

Abnormal

Normal Reaction
Fuming, Poor Solubility,
or Unexpected Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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